Cas no 63697-96-1 (4-Ethynylbenzaldehyde)

4-Ethynylbenzaldehyde structure

Product Name:4-Ethynylbenzaldehyde

CAS No:63697-96-1

MF:C₉H₆O

MW:130.143342494965

MDL:MFCD05664348

CID:502688

PubChem ID:24881694

Update Time:2025-04-19

4-Ethynylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Ethynylbenzaldehyde
- Benzaldehyde,4-ethynyl-
- 4-ethynylbenzaldehyde(SALTDATA: FREE)
- 4-ethynyl-benzaldehyde
- BENZALDEHYDE, 4-ETHYNYL-
- p-Ethynylbenzaldehyde
- 4-ethynyl benzaldehyde
- 4-acetylenylbenzaldehyde
- BGMHQBQFJYJLBP-UHFFFAOYSA-N
- EBD17531
- SBB064928
- BBL100385
- STL554179
- TRA0025677
- AB2236
- MDL： MFCD05664348
- Inchi： 1S/C9H6O/c1-2-8-3-5-9(7-10)6-4-8/h1,3-7H
- InChI Key： BGMHQBQFJYJLBP-UHFFFAOYSA-N
- SMILES： O=CC1C=CC(C#C)=CC=1

Computed Properties

Exact Mass: 130.04200
Isotope Atom Count: nothing
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 155
Covalently-Bonded Unit Count: nothing
Defined Atom Stereocenter Count: nothing
Undefined Atom Stereocenter Count : nothing
Defined Bond Stereocenter Count: nothing
Undefined Bond Stereocenter Count: nothing
Surface Charge: nothing
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 17.1

Experimental Properties

Color/Form: Yellow to Brown Solid
Melting Point: 90.0 to 94.0 deg-C
Boiling Point: 223.8°C at 760 mmHg
Flash Point: 86.8℃
PSA: 17.07000
LogP: 1.48040
λmax: 297(CH3CN)(lit.)
Solubility: Not available
Sensitiveness: Sensitive to air

4-Ethynylbenzaldehyde Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S22; S26; S36
Hazardous Material Identification：
Storage Condition：Inert atmosphere,Store in freezer, under -20°C
Risk Phrases：R36/37/38

4-Ethynylbenzaldehyde Customs Data

HS CODE：2912299000
Customs Data：

China Customs Code:
2912299000

Overview:

2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Appearance of tetraformaldehyde

Summary:

2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

4-Ethynylbenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019064819-10g	4-Ethynylbenzaldehyde	63697-96-1	98%	10g	$213.91	2023-09-01
Alichem	A019064819-25g	4-Ethynylbenzaldehyde	63697-96-1	98%	25g	$427.98	2023-09-01
Fluorochem	047872-1g	4-Ethynylbenzaldehyde	63697-96-1	98%	1g	￡44.00	2022-03-01
Fluorochem	047872-5g	4-Ethynylbenzaldehyde	63697-96-1	98%	5g	￡100.00	2022-03-01
Chemenu	CM254257-5g	4-Ethynylbenzaldehyde	63697-96-1	95+%	5g	$138	2021-06-16
Chemenu	CM254257-10g	4-Ethynylbenzaldehyde	63697-96-1	95+%	10g	$210	2021-06-16
Chemenu	CM254257-25g	4-Ethynylbenzaldehyde	63697-96-1	95+%	25g	$421	2021-06-16
Chemenu	CM254257-100g	4-Ethynylbenzaldehyde	63697-96-1	95+%	100g	$1178	2021-06-16
Ambeed	A234214-250mg	4-Ethynylbenzaldehyde	63697-96-1	98%	250mg	$10.0	2025-04-18
Ambeed	A234214-1g	4-Ethynylbenzaldehyde	63697-96-1	98%	1g	$12.0	2025-04-18

4-Ethynylbenzaldehyde Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:63697-96-1)4-ETHYNYLBENZALDEHYDE

Order Number:sfd5931

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:63697-96-1)4-Ethynylbenzaldehyde

Order Number:A19007

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:01

Price ($):348.0

Email:sales@amadischem.com